Cas no 2138803-65-1 (2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole)

• Product Name: 2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole
• CAS No: 2138803-65-1
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 5777248
• PubChem ID: 165465337
• Update Time: 2025-06-11

2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2138803-65-1
• EN300-802572
• 2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole

• Inchi： 1S/C8H11BrN2/c1-7(2)11-6-5-10-8(11)3-4-9/h3-7H,1-2H3/b4-3+
• InChI Key： SAAYYGRAFYBPSJ-ONEGZZNKSA-N
• SMILES： Br/C=C/C1=NC=CN1C(C)C

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole

Professional Introduction to 2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole (CAS No. 2138803-65-1)

2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 2138803-65-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule, featuring a brominated vinyl group and an imidazole core, has garnered attention due to its versatile structural framework and potential applications in drug discovery. The compound's unique chemical properties, including its reactivity and stability, make it a valuable scaffold for synthesizing novel bioactive molecules.

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is well-documented for its presence in numerous pharmacologically active agents. Its role as a pharmacophore has been extensively studied in the development of antifungal, antiviral, and anticancer drugs. In 2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole, the imidazole moiety serves as a key structural component that contributes to the compound's biological activity. The presence of a bromoethenyl substituent at the 2-position introduces electrophilic centers, enhancing its utility in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex molecular architectures.

The propan-2-yl group at the 1-position of the imidazole ring adds another layer of functional diversity. This alkyl substituent can influence the compound's solubility, metabolic stability, and interactions with biological targets. The combination of these structural elements makes 2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its incorporation into diverse drug discovery programs. The ability to modify both the bromoethenyl and propan-2-yl groups allows for systematic optimization of its pharmacological properties. For instance, derivatives of this molecule have been investigated for their potential as kinase inhibitors, given the imidazole scaffold's known interaction with protein targets.

In academic research, 2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole has been utilized as an intermediate in the synthesis of more complex molecules with targeted biological activities. Studies have demonstrated its utility in generating novel imidazoles with enhanced binding affinity to specific enzymes and receptors. The bromine atom at the 2-position of the vinyl group provides a handle for further functionalization via palladium-catalyzed reactions, enabling the introduction of aryl or heteroaryl groups that can modulate biological activity.

The pharmaceutical industry has shown interest in this compound due to its potential therapeutic applications. Preclinical studies have explored its efficacy in models of inflammation and cancer, where imidazole derivatives have demonstrated promising results. The structural features of 2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole, particularly the presence of both electrophilic and nucleophilic centers, make it an attractive candidate for further development into a lead compound.

From a synthetic chemistry perspective, this molecule exemplifies the importance of heterocyclic scaffolds in drug design. The imidazole ring provides a rigid framework that can be modified to optimize interactions with biological targets while maintaining overall molecular stability. The bromoethenyl and propan-2-yl substituents offer additional opportunities for structural diversification, allowing chemists to explore a wide range of biological activities.

Recent publications highlight the use of 2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole as a building block in combinatorial chemistry libraries. These libraries are employed to screen for compounds with desired biological properties rapidly and efficiently. The versatility of this intermediate has made it a valuable tool in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

The compound's stability under various reaction conditions has also been noted as an advantage in synthetic applications. Its resistance to degradation under standard coupling conditions ensures high yields and purity in subsequent steps, reducing the need for extensive purification protocols. This characteristic is particularly beneficial in large-scale synthesis where efficiency and reproducibility are critical.

In conclusion, CAS No. 2138803-65-1, corresponding to 2-(2-bromoethenyl)-1-(propan-2-yl)-1H-imidazole, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for drug discovery programs targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a scaffold for developing novel bioactive molecules.